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Compound of Interest

Compound Name:
Cyclohexanone, 2-(3-

hydroxyphenyl)-

CAS No.: 41179-12-8

Cat. No.: B14660191

Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management and disposal of chemical reagents are paramount to ensuring laboratory safety

and environmental stewardship. This guide provides a detailed, step-by-step procedure for the

safe disposal of Cyclohexanone, 2-(3-hydroxyphenyl)-.

Disclaimer: A specific Safety Data Sheet (SDS) with comprehensive disposal guidelines for

Cyclohexanone, 2-(3-hydroxyphenyl)- is not readily available. The following

recommendations are therefore based on the known hazards of the parent compound,

cyclohexanone, and the fundamental principles of chemical waste management as mandated

by regulatory bodies like the Environmental Protection Agency (EPA) and the Occupational

Safety and Health Administration (OSHA). It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance and to ensure full

compliance with all local, state, and federal regulations.[1]
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Hazard Assessment and Immediate Safety
Precautions
Before initiating any disposal procedures, a thorough understanding of the potential hazards is

essential. Based on data for the structurally related compound, cyclohexanone, this chemical

should be handled as a hazardous substance.

Key hazards include:

Flammability: Cyclohexanone is a flammable liquid and vapor.[2][3][4][5][6][7][8] Vapors are

heavier than air and may travel to an ignition source.[6][9]

Acute Toxicity: It is harmful if swallowed, in contact with skin, or if inhaled.[2][3][4]

Skin and Eye Damage: The compound causes skin irritation and is classified as causing

serious eye damage.[2][3][4]

Respiratory Irritation: Inhalation may cause respiratory irritation, as well as dizziness and

headaches.[2][3][4][5][9]

Required Personal Protective Equipment (PPE)
To mitigate these risks, the following PPE must be worn at all times when handling the

chemical for disposal:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.[1]

Eye Protection: Chemical safety goggles or a face shield must be worn to protect against

splashes.[1][3]

Lab Coat: A flame-resistant lab coat should be worn to protect from skin contact.

Respiratory Protection: All handling and disposal procedures should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[1][3][10]

Step-by-Step Disposal Protocol
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The primary and only acceptable method for disposing of Cyclohexanone, 2-(3-
hydroxyphenyl)- is as regulated hazardous waste.[1][11] Do not dispose of this chemical

down the drain or in regular trash.[1][2][11]

Step 1: Waste Identification and Segregation
The first crucial step is to correctly identify the material as hazardous waste. This waste stream

must be kept separate from non-hazardous waste and other incompatible chemical wastes to

prevent dangerous reactions.[12]

Step 2: Containerization
Proper containment is critical to prevent leaks and ensure the safety of all personnel.

Select an Appropriate Container: Use a chemically compatible and leak-proof container.[1]

[11] High-density polyethylene (HDPE) or glass containers are generally suitable.[1] Ensure

the container has a secure, tight-fitting lid.[2]

Segregate Waste Types:

Liquid Waste: Solutions containing the compound should be collected in a designated

liquid waste container.

Solid Waste: Contaminated lab supplies (e.g., gloves, absorbent pads, weighing paper)

should be double-bagged and placed in a separate, clearly marked solid hazardous waste

container.[1]

Step 3: Labeling the Hazardous Waste Container
Accurate labeling is a strict regulatory requirement under the EPA's Resource Conservation

and Recovery Act (RCRA).[11] The label must be filled out completely and legibly. Your

hazardous waste tag must include:

The words "Hazardous Waste".[11]

Full Chemical Name: Write out "Cyclohexanone, 2-(3-hydroxyphenyl)-". Do not use

abbreviations or chemical formulas.[11]
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Hazard Pictograms: Mark the appropriate hazard pictograms (e.g., flammable, corrosive,

health hazard).[11]

Generator Information: Your name, department, and room number.[11]

Step 4: Storage Pending Disposal
Store the sealed hazardous waste container in a designated and secure satellite accumulation

area. The storage location must be:

Well-ventilated and cool.[1][2]

Away from heat, sparks, and open flames.[1][2][3]

Clearly marked as a hazardous waste accumulation point.[1]

Equipped with secondary containment to contain any potential leaks.

Step 5: Final Disposal
Arrange for the collection of the hazardous waste container through your institution's EHS

department or a licensed hazardous waste disposal contractor.[1] Ensure all required

institutional paperwork is completed to accompany the waste manifest.[1]

Spill Management Procedures
In the event of a spill, prompt and correct action is critical to prevent exposure and further

contamination.

For Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material such as

vermiculite, dry sand, or earth.[1][7] Do not use combustible materials like paper towels as

the primary absorbent.[1]

Carefully scoop the absorbed material into a designated hazardous waste container.[1]
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Clean the spill area with soap and water, and ventilate the area.[1][2]

For Large Spills:

Evacuate the area immediately.

Alert your supervisor and contact your institution's EHS or emergency response team

without delay.[1]

Prevent entry into the affected area.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of

Cyclohexanone, 2-(3-hydroxyphenyl)-.
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Initiate Disposal of
Cyclohexanone, 2-(3-hydroxyphenyl)-

Is it a spill?

Determine Spill Size

  Yes

Routine Waste Disposal

  No

Small Spill Procedure:
1. Wear full PPE.

2. Absorb with inert material.
3. Collect in hazardous waste container.

Small

Large Spill Procedure:
1. Evacuate area immediately.

2. Notify EHS/Emergency Response.

Large

Cleanup Complete

Segregate as Hazardous Waste

Use Labeled, Compatible
Waste Container

Store in Designated Satellite
Accumulation Area

Arrange Pickup by EHS or
Licensed Contractor

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Cyclohexanone, 2-(3-hydroxyphenyl)-.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b14660191/docs?utm_src=pdf-body-img#navigating-the-safe-disposal-of-cyclohexanone-2-3-hydroxyphenyl-a-comprehensive-procedural-guide
https://www.benchchem.com/product/b14660191/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-cyclohexanone-2-3-hydroxyphenyl-a-comprehensive-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14660191?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
Due to the absence of a specific SDS for Cyclohexanone, 2-(3-hydroxyphenyl)-, the

following data for the parent compound, cyclohexanone, is provided for hazard assessment

and reference.[1]

Property Value Source

CAS Number 108-94-1 [3][4][9]

Molecular Formula C₆H₁₀O

Hazard Class 3 (Flammable Liquid) [9]

GHS Classification

Flammable Liquid 3; Acute

Toxicity 4 (Oral, Dermal,

Inhalation); Skin Irritation 2;

Serious Eye Damage 1

[2][3][4]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.chemsupply.com.au/documents/CL0371CH35.pdf
https://www.carlroth.com/medias/SDB-4440-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDQyODd8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGUvaDljLzkwMzM1NzY3NDI5NDIucGRmfGE3Y2YxM2YxYjY1YjYyZWE1N2Y0YjE1YmQ5YjJmYjI5ZDY3OGYxY2YxM2RhYjYyZDYwY2Y4NzQ0YjJjZDA
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratorysafety-guidance.pdf
https://www.solventsrs.com/post/how-to-safely-dispose-of-chemicals-in-your-lab
https://www.labbox.com/en/sds/CHXE-00A-1L0_EN.pdf
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://uthsc.edu/research/clinical-and-research-safety/chemical-safety/lab-standard.php
https://www.tetratech.com/en/articles/hazardous-waste-disposal-in-the-workplace-epa-regulations-to-know
https://www.epa.gov/hazardous-waste/learn-basics-hazardous-waste
https://www.triumvirate.com/blog/hazardous-waste-guide-identification-storage-disposal-compliance
https://www.alfa.com/en/msds/?language=EN&cas=108-94-1
https://www.benchchem.com/product/b14660191?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/81/Navigating_the_Safe_Disposal_of_2_Hydroxy_phenyl_methyl_cyclohexanone_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14660191?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Mobile [my.chemius.net]

3. media.laballey.com [media.laballey.com]

4. pentachemicals.eu [pentachemicals.eu]

5. chemicals.co.uk [chemicals.co.uk]

6. carlroth.com [carlroth.com]

7. labbox.eu [labbox.eu]

8. assets.thermofisher.cn [assets.thermofisher.cn]

9. nj.gov [nj.gov]

10. nps.edu [nps.edu]

11. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

12. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]

To cite this document: BenchChem. [Navigating the Safe Disposal of Cyclohexanone, 2-(3-
hydroxyphenyl)-: A Comprehensive Procedural Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b14660191/docs#navigating-the-safe-
disposal-of-cyclohexanone-2-3-hydroxyphenyl-a-comprehensive-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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